Cas no 1351597-46-0 (N-(4-{3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylsulfonyl}phenyl)acetamide)

• Product Name: N-(4-{3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylsulfonyl}phenyl)acetamide
• CAS No: 1351597-46-0
• MF: C₁₆H₁₈N₄O₄S
• MW: 362.403522014618
• CID: 6377521
• PubChem ID: 56764503
• Update Time: 2025-06-18

N-(4-{3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylsulfonyl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylsulfonyl}phenyl)acetamide
• N-[4-[3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]sulfonylphenyl]acetamide
• N-(4-((3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)sulfonyl)phenyl)acetamide
• F6036-1499
• 1351597-46-0
• AKOS024529803
• N-(4-{[3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]sulfonyl}phenyl)acetamide
• VU0530077-1

• Inchi： 1S/C16H18N4O4S/c1-10(21)17-13-4-6-14(7-5-13)25(22,23)20-8-12(9-20)16-18-15(19-24-16)11-2-3-11/h4-7,11-12H,2-3,8-9H2,1H3,(H,17,21)
• InChI Key： NEFMLWPOHGYDBT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(N2CC(C3ON=C(C4CC4)N=3)C2)(=O)=O)C=C1)(=O)C

Computed Properties

• Exact Mass: 362.10487624g/mol
• Monoisotopic Mass: 362.10487624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 114Ų

Additional information on N-(4-{3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylsulfonyl}phenyl)acetamide

Introduction to N-(4-{3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylsulfonyl}phenyl)acetamide and Its Significance in Modern Chemical Biology

N-(4-{3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylsulfonyl}phenyl)acetamide is a sophisticated organic compound characterized by its intricate molecular architecture. This compound, identified by the CAS number 1351597-46-0, has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. The molecular structure of this compound incorporates several key functional groups, including a phenyl ring, an acetamide moiety, and a sulfonyl group, which are strategically positioned relative to each other. These structural elements contribute to the compound's reactivity and its potential interactions with biological targets.

The core of the molecule is a 3-cyclopropyl-1,2,4-oxadiazole ring, a heterocyclic scaffold that has been extensively studied for its pharmacological properties. The oxadiazole ring is known for its ability to modulate various biological pathways, making it a valuable component in drug design. In particular, the 3-cyclopropyl substituent enhances the stability and bioavailability of the molecule, while the oxadiazole core provides a platform for further functionalization. This structural motif has been incorporated into numerous drug candidates that are currently under investigation for their therapeutic potential.

The presence of the azetidin-1-ylsulfonyl group further enriches the chemical diversity of N-(4-{3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylsulfonyl}phenyl)acetamide. This group introduces a sulfonamide moiety, which is well-known for its role in enhancing binding affinity and selectivity in drug molecules. Sulfonamides have been widely used in the development of antibiotics, anti-inflammatory agents, and other therapeutic compounds. The strategic placement of this group on the phenyl ring allows for optimal interaction with biological targets, potentially leading to novel pharmacological effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between N-(4-{3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylsulfonyl}phenyl)acetamide and biological receptors. These studies have highlighted the compound's potential as an inhibitor of various enzymes and receptors involved in critical biological processes. For instance, computational simulations suggest that this molecule may interact with enzymes such as kinases and phosphodiesterases, which are implicated in cancer and inflammatory diseases. Additionally, the compound's ability to modulate neurotransmitter receptors has been explored, opening up possibilities for its use in treating neurological disorders.

In vitro studies have provided further evidence of the biological activity of N-(4-{3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylsulfonyl}phenyl)acetamide. These experiments have demonstrated that the compound exhibits inhibitory effects on several target proteins relevant to human health. Notably, it has shown promise in inhibiting enzymes that are overexpressed in cancer cells, suggesting its potential as an anticancer agent. Furthermore, preliminary studies indicate that this molecule may have anti-inflammatory properties by modulating inflammatory pathways at the molecular level.

The synthesis of N-(4-{3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylsulfonyl}phenyl)acetamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups and precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also pave the way for scalable production of similar molecules for further research and development.

The pharmacokinetic properties of N-(4-{3-(3-cyclopropyl-1,2,4-o